Cas no 593266-85-4 (2-Bromoacetyl-7-ethylbenzofuran)

• Product Name: 2-Bromoacetyl-7-ethylbenzofuran
• CAS No: 593266-85-4
• MF: C₁₂H₁₁BrO₂
• MW: 267.118542909622
• CID: 950022
• PubChem ID: 11207867
• Update Time: 2025-10-29

2-Bromoacetyl-7-ethylbenzofuran Chemical and Physical Properties

Names and Identifiers

• 2-Bromoacetyl-7-ethylbenzofuran
• 2-Bromo-1-(7-ethyl-2-benzofuranyl)ethanone
• 2-bromo-1-(7-ethylbenzofuran-2-yl)ethanone
• 2-bromo-1-(7-ethyl-benzofuran-2-yl)ethanone
• AG-G-11374
• AGN-PC-004DQI
• CTK5A9806
• Ethanone, 2-bromo-1-(7-ethyl-2-benzofuranyl)-
• FT-0663628
• KB-229156
• DB-313764
• AKOS025295507
• 2-Bromo-1-(7-ethyl-2-benzofuranyl)ethanone;
• 2-BROMO-1-(7-ETHYL-1-BENZOFURAN-2-YL)ETHANONE
• 593266-85-4
• 2-bromoacetyl-7-ethylbenzo[b]furan
• DTXSID90458819

• Inchi： 1S/C12H11BrO2/c1-2-8-4-3-5-9-6-11(10(14)7-13)15-12(8)9/h3-6H,2,7H2,1H3
• InChI Key： GZVODMPZURRTSL-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC2=CC=CC(CC)=C2O1)=O

Computed Properties

• Exact Mass: 265.99424g/mol
• Monoisotopic Mass: 265.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 336.5±27.0 °C at 760 mmHg
• Flash Point: 157.3±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Bromoacetyl-7-ethylbenzofuran Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromoacetyl-7-ethylbenzofuran

2-Bromoacetyl-7-ethylbenzofuran (CAS No. 593266-85-4): A Versatile Intermediate in Organic Synthesis

2-Bromoacetyl-7-ethylbenzofuran (CAS No. 593266-85-4) is a specialized organic compound that has gained significant attention in recent years due to its unique structural features and wide-ranging applications in pharmaceutical and material science research. This brominated benzofuran derivative serves as a crucial building block in the synthesis of various biologically active molecules, making it particularly valuable in medicinal chemistry.

The compound's molecular structure combines a benzofuran core with an ethyl substituent at the 7-position and a bromoacetyl group at the 2-position, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in 2-bromoacetyl-7-ethylbenzofuran synthesis methods and its potential applications in drug discovery, especially given the current industry focus on developing novel small molecule therapeutics.

Recent studies have highlighted the importance of benzofuran derivatives in addressing several modern medical challenges, including the development of anti-inflammatory and antimicrobial agents. The 7-ethylbenzofuran moiety in particular has shown promising interactions with various biological targets, while the bromoacetyl functional group provides an excellent handle for further derivatization through nucleophilic substitution reactions.

From a synthetic chemistry perspective, 2-bromoacetyl-7-ethylbenzofuran properties make it an attractive intermediate. The compound typically appears as a light yellow to white crystalline solid with good stability under standard laboratory conditions. Its molecular weight of 267.11 g/mol and moderate polarity contribute to its solubility profile, being soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide.

The pharmaceutical industry has shown growing interest in 593266-85-4 applications, particularly in the development of kinase inhibitors and other targeted therapies. With the increasing demand for personalized medicine and precision therapeutics, researchers are exploring how brominated heterocyclic compounds like this can be tailored to interact with specific protein targets while minimizing off-target effects.

Material scientists have also investigated 2-bromo-7-ethylbenzofuran derivatives for their potential in organic electronics. The conjugated system of the benzofuran ring combined with the electron-withdrawing bromoacetyl group creates interesting electronic properties that could be valuable in developing organic semiconductors or light-emitting materials.

Quality control of 2-bromoacetyl-7-ethylbenzofuran typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Purity standards have become increasingly stringent as the compound gains importance in preclinical research, with most commercial suppliers now offering ≥95% purity grades for research applications.

Storage and handling recommendations for CAS 593266-85-4 include protection from light and moisture, typically in amber glass containers under inert atmosphere at controlled temperatures. These precautions help maintain the compound's stability and prevent degradation of the reactive bromoacetyl group.

The global market for specialty benzofuran compounds like 2-bromoacetyl-7-ethylbenzofuran has seen steady growth, driven by increasing R&D investments in both pharmaceutical and material science sectors. Market analysts note particular demand from contract research organizations and academic institutions engaged in drug discovery programs.

Recent patent literature reveals innovative applications of 593266-85-4 derivatives in various therapeutic areas, including potential treatments for neurological disorders and metabolic diseases. This aligns with current healthcare trends focusing on addressing age-related and lifestyle-associated conditions through targeted molecular interventions.

Environmental and safety considerations for working with 2-bromoacetyl-7-ethylbenzofuran follow standard laboratory protocols for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when handling the material in laboratory settings.

The future outlook for bromoacetyl benzofuran chemistry appears promising, with several research groups exploring novel synthetic routes and applications. As computational chemistry and AI-assisted drug design continue to advance, compounds like 2-bromoacetyl-7-ethylbenzofuran are likely to play increasingly important roles in rational drug design and discovery pipelines.

For researchers interested in buying 2-bromoacetyl-7-ethylbenzofuran, multiple specialty chemical suppliers offer the compound in various quantities, with options for custom synthesis and bulk procurement. The pricing typically reflects the compound's purity grade and the scale of purchase, with research-scale quantities being most commonly available.

Analytical data for CAS 593266-85-4 typically includes ¹H NMR (CDCl₃) showing characteristic signals for the aromatic protons (δ 7.5-7.8 ppm), ethyl group (δ 1.4 ppm, t; 2.9 ppm, q), and the bromoacetyl methylene (δ 4.4 ppm, s). Mass spectrometry usually shows the molecular ion peak at m/z 267 (M⁺) with the characteristic isotopic pattern of bromine.

In conclusion, 2-bromoacetyl-7-ethylbenzofuran represents an important tool in modern organic synthesis, with expanding applications across multiple scientific disciplines. Its unique combination of structural features and reactivity continues to inspire innovative research in both life sciences and materials development.